Cas no 7200-25-1 (DL-Arginine)

• Product Name: DL-Arginine
• CAS No: 7200-25-1
• MF: C₆H₁₄N₄O₂
• MW: 174.200960636139
• MDL: MFCD00063117
• CID: 47280
• PubChem ID: 232
• Update Time: 2025-06-26

DL-Arginine Chemical and Physical Properties

Names and Identifiers

• DL-Arginine
• (S)-2-Amino-5-guanidinopentanoic acid
• (-)-ARCTIIN
• (-)-Arctin,Arctiumlappa
• 2-amino-5-guanidino-valeric acid
• AMMoniuM sulfaMate
• Arctigenin-4-glucoside
• ARCTIIN(P)
• Arctin
• Arctlin
• DL-2-AMino-5-guanidinovaleric acid
• DL-Guanidine aMinovaleric acid
• DL-α-AMino-δ-guanidovaleric acid
• Great Burdock Root Extract
• H-DL-Arg-OH
• methyl]dihydro-,(3R,4R)
• DL-2-Amino-5-guanidinopentanoic acid

• MDL： MFCD00063117
• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)
• InChI Key： ODKSFYDXXFIFQN-UHFFFAOYSA-N
• SMILES： [O-]C(C(CCC/[NH+]=C(\N)/N)N)=O
• BRN： 1725411

Computed Properties

• Exact Mass: 174.11200
• Monoisotopic Mass: 174.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 128

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.46
• Melting Point: 228-232 ºC
• Boiling Point: 305.18°C (rough estimate)
• Flash Point: 201.2℃
• Refractive Index: 1.6700 (estimate)
• Water Partition Coefficient: 155 g/L (20 ºC)
• PSA: 125.22000
• LogP: 0.55280
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water, insoluble in diethyl ether, slightly soluble in ethanol, decomposed in water at 238 ℃, maximum absorption wavelength 205nm

DL-Arginine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36
• Safety Term：S26;S39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Arginine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Arginine

Professional Introduction to DL-Arginine (CAS No 7200-25-1)

DL-Arginine, with the chemical formula C₆H₁₄N₄O₂ and a CAS number of 7200-25-1, is a crucial amino acid widely recognized for its significant role in various biological processes. As a non-essential amino acid, it is synthesized by the human body but often required in dietary supplements due to its high demand in physiological functions. This introduction delves into the multifaceted applications, recent research advancements, and the therapeutic potential of DL-Arginine in modern medicine.

The versatility of DL-Arginine stems from its ability to participate in numerous biochemical pathways. It is a precursor to nitric oxide (NO), a potent vasodilator that plays a critical role in regulating blood pressure, improving blood flow, and enhancing endothelial function. Recent studies have highlighted its importance in cardiovascular health, where DL-Arginine supplementation has been shown to reduce the risk of hypertension and improve outcomes in patients with coronary artery disease.

In addition to its cardiovascular benefits, DL-Arginine has garnered attention for its immunomodulatory properties. Research indicates that it can stimulate the production of cytokines and enhance the activity of immune cells, making it a promising candidate for therapeutic interventions in chronic inflammatory conditions. A notable study published in the Journal of Immunology demonstrated that DL-Arginine supplementation significantly improved immune response in elderly patients, suggesting its potential use in age-related immune decline.

The role of DL-Arginine in muscle metabolism is another area of active research. It is involved in the urea cycle, which is essential for detoxifying ammonia produced during protein metabolism. Athletes and individuals engaged in high-intensity physical training often supplement with DL-Arginine to enhance muscle recovery and growth. A comprehensive review published in Sports Medicine highlighted several randomized controlled trials showing that DL-Arginine supplementation can lead to improvements in muscle strength and endurance, making it a valuable component of sports nutrition.

Beyond its physiological functions, DL-Arginine has been explored for its potential therapeutic applications in mental health. Emerging research suggests that it may influence neurotransmitter levels and cognitive function. A study published in the journal Neuropharmacology explored the effects of DL-Arginine on memory and learning, revealing promising results that could open new avenues for treating neurodegenerative diseases such as Alzheimer's. These findings underscore the broad therapeutic spectrum of this amino acid.

The pharmacokinetics of D-Lactic Acid (CAS No 5055-73-9) are also relevant when considering DL-Arginine's bioavailability and efficacy. While DL-Arginine is generally well-tolerated, understanding its metabolic pathways helps optimize dosing regimens. Studies have shown that oral supplementation with DL-Arginine leads to significant increases in plasma arginine levels within hours, with peak concentrations typically observed within 2 to 4 hours post-administration.

In conclusion, DL-Arginine (CAS No 7200-25-1) is a multifunctional amino acid with far-reaching implications for health and disease. Its ability to modulate vascular function, immune responses, muscle metabolism, and even cognitive processes makes it a cornerstone of nutritional therapy and pharmacological research. As ongoing studies continue to uncover new applications and mechanisms of action, DL-Arginine is poised to remain at the forefront of medical innovation.